Cas no 2093832-97-2 (N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide)

N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide is a specialized organic compound featuring a unique structural combination of an azetidinone moiety and a propoxyazepane carboxamide group. Its distinct molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate or active pharmaceutical ingredient (API) in drug discovery. The presence of the azetidinone ring may confer bioactivity, while the propoxyazepane segment could enhance solubility and pharmacokinetic properties. This compound is of interest for researchers exploring novel therapeutic agents, particularly in targeting neurological or inflammatory pathways. Its synthetic versatility allows for further derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies.
N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide structure
2093832-97-2 structure
Product Name:N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide
CAS No:2093832-97-2
MF:C19H27N3O3
MW:345.43598484993
CID:5758210
PubChem ID:121551698
Update Time:2025-05-23

N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26585044
    • 2093832-97-2
    • Z1991600430
    • N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide
    • AKOS033719193
    • Inchi: 1S/C19H27N3O3/c1-2-14-25-17-4-3-11-21(12-9-17)19(24)20-15-5-7-16(8-6-15)22-13-10-18(22)23/h5-8,17H,2-4,9-14H2,1H3,(H,20,24)
    • InChI Key: NWGQINXWGGNPHF-UHFFFAOYSA-N
    • SMILES: O(CCC)C1CCN(C(NC2C=CC(=CC=2)N2C(CC2)=O)=O)CCC1

Computed Properties

  • Exact Mass: 345.20524173g/mol
  • Monoisotopic Mass: 345.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61.9Ų

N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26585044-0.05g
N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide
2093832-97-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide

N-[4-(2-Oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 2093832-97-2, known as N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a 4-propoxyazepane ring system and a 2-oxoazetidine moiety. These structural elements contribute to its potential applications in drug discovery and development.

Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the 4-propoxy group in this compound adds to its hydrophobicity, which may enhance its bioavailability when administered as a drug candidate. Additionally, the 2-oxoazetidine moiety introduces a rigid structure that can potentially interact with specific binding sites on target proteins, making it a promising scaffold for designing bioactive molecules.

One of the most notable aspects of this compound is its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets for numerous therapeutic agents, and the ability of this compound to interact with these receptors suggests its potential role in treating conditions such as cardiovascular diseases, neurological disorders, and inflammatory conditions. Recent research has demonstrated that azepane-based compounds can exhibit selective agonistic or antagonistic activities at various GPCR subtypes, further underscoring their therapeutic potential.

Moreover, the synthesis of N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide involves a multi-step process that showcases advanced techniques in organic synthesis. The construction of the azepane ring is typically achieved through ring-closing metathesis or other cyclization reactions, while the incorporation of the 2-oxoazetidine group requires precise control over stereochemistry and regioselectivity. These synthetic challenges highlight the expertise required to produce this compound at a research scale.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and distribution properties. Its lipophilic nature may enhance its ability to cross biological membranes, which is essential for achieving therapeutic concentrations in target tissues. However, further studies are required to fully characterize its pharmacokinetic profile and assess its suitability for clinical development.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed potential binding modes with key therapeutic targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been employed to predict its electronic properties and reactivity, further aiding in its optimization for drug-like qualities.

In conclusion, N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide represents a cutting-edge chemical entity with significant potential in drug discovery. Its unique structure, combined with advances in synthetic methodology and computational modeling, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound may pave the way for innovative treatments across various disease areas.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited